2-(1H-benzo[d]imidazol-1-yl)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride
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Description
2-(1H-benzo[d]imidazol-1-yl)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C23H24ClN5OS and its molecular weight is 453.99. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Development
- Antihypertensive Agent : Telmisartan (Cresar-H), a derivative of this compound, has been investigated for its inhibition properties against mild steel corrosion in hydrochloric acid . Its potential as an antihypertensive drug warrants further exploration.
Molecular Docking Studies and Protein Binding Prediction
- Drug Design and Target Interaction : Computational studies using molecular docking techniques have explored the binding interactions of this compound with proteins. Insights into protein-ligand interactions aid in drug design and optimization .
Nonlinear Optical (NLO) Properties
- NLO Applications : Theoretical calculations have revealed the first-order hyperpolarizability (β) of this compound, which is relevant for nonlinear optical applications. Understanding its NLO characteristics is crucial for potential optical devices .
Vibrational Spectroscopy and Characterization
- FT-IR and FT Raman Analysis : Experimental vibrational data (FT-IR and FT Raman) have been used to assign vibrational modes and characterize the compound. These studies provide valuable information about its molecular structure and behavior .
Electronic Properties and Charge Transfer
- HOMO-LUMO Analysis : The calculated HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital) energies indicate charge transfer within the molecule. The molecular electrostatic potential (MEP) surface suggests regions suitable for drug action .
Chemical Synthesis and Derivatives
- Synthetic Pathways : Derivatives of this compound, such as 2-(2-[(1E)-2-phenylethenyl]-1H-1,3-benzodiazole) and 2-[(1E)-2,6-dimethylhepta-1,5-dien-1-yl]-1H-1,3-benzodiazole, have been synthesized and studied. Investigating their properties expands our understanding of related chemical structures .
properties
IUPAC Name |
2-(benzimidazol-1-yl)-1-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5OS.ClH/c29-22(15-28-17-24-20-8-4-5-9-21(20)28)27-12-10-26(11-13-27)14-19-16-30-23(25-19)18-6-2-1-3-7-18;/h1-9,16-17H,10-15H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLYLQBFMKVTIKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CSC(=N2)C3=CC=CC=C3)C(=O)CN4C=NC5=CC=CC=C54.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24ClN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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